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Introduction

Diabetic peripheral neuropathy (DPN) is a common and debilitating complication of diabetes
mellitus, characterized by nerve damage that can lead to pain, numbness, and impaired limb
function. The pathogenesis of DPN is complex and involves multiple metabolic pathways, one
of which is the polyol pathway. AT-001, also known as caficrestat, is a novel, potent, and highly
selective inhibitor of aldose reductase, the rate-limiting enzyme in the polyol pathway. By
blocking this enzyme, AT-001 aims to mitigate the downstream metabolic stress and cellular
damage implicated in the progression of diabetic neuropathy.

These application notes provide a comprehensive overview of the current state of research on
AT-001 for the treatment of diabetic neuropathy, including its mechanism of action, available
clinical trial data, and detailed protocols for preclinical and clinical evaluation.

Mechanism of Action: The Polyol Pathway

Under normoglycemic conditions, the majority of glucose is metabolized through glycolysis.
However, in the hyperglycemic state characteristic of diabetes, excess glucose is shunted into
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the polyol pathway. Aldose reductase converts glucose to sorbitol, which is then oxidized to
fructose. The accumulation of sorbitol and the subsequent increase in osmotic stress, along
with a shift in the NAD+/NADH ratio, are believed to contribute to nerve cell injury.

AT-001 acts by specifically inhibiting aldose reductase, thereby preventing the conversion of
glucose to sorbitol and reducing the flux through the polyol pathway. This is expected to
alleviate the metabolic imbalances that drive the progression of diabetic neuropathy.
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Mechanism of Action of AT-001 in Diabetic Neuropathy
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Caption: Mechanism of Action of AT-001.
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Clinical Studies: The ARISE-HF Trial Neuropathy
Sub-study

The most significant clinical investigation of AT-001 to date is the Phase 3 ARISE-HF trial,
which primarily focused on diabetic cardiomyopathy. This trial included a pre-specified sub-
study to evaluate the efficacy of AT-001 in patients with concurrent diabetic peripheral
neuropathy.

Study Design

The ARISE-HF trial was a multicenter, randomized, double-blind, placebo-controlled study that
enrolled 675 patients with diabetic cardiomyopathy.[1] Participants were randomized to receive
one of two doses of AT-001 (1000 mg or 1500 mg, twice daily) or a placebo. The neuropathy
sub-study was embedded within this larger trial.

Key Endpoints for the Neuropathy Sub-study:
e Primary: Change from baseline in the modified Toronto Clinical Neuropathy Score (NTCNS).
e Secondary: Change from baseline in the Neuropathy Total Symptom Score-6 (NTSS-6).

As of the latest announcements, the full results of the diabetic peripheral neuropathy sub-study
are still being analyzed and are anticipated to be presented at an upcoming medical
conference.[1]

Available Data

While specific quantitative data from the neuropathy sub-study is not yet available, the main
ARISE-HF trial provides safety and tolerability data for AT-001.

Table 1: Safety and Tolerability of AT-001 in the ARISE-HF Trial
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Adverse Event AT-001 (1000 mg AT-001 (1500 mg
Placebo

Category BID) BID)

Serious Adverse
14.3% 12.3% 17.3%

Events

Treatment-Emergent
79.1% 81.6% 81.0%
Adverse Events

Treatment-Related
) ] ] 3.9% 9.6% 9.5%
Discontinuations

Source: Applied Therapeutics, Inc. Press Release, January 4, 2024.[1]

Protocols
Preclinical Evaluation of AT-001 in a Rodent Model of
Diabetic Neuropathy

This protocol describes a representative study to evaluate the efficacy of AT-001 in a
streptozotocin (STZ)-induced diabetic rat model, a commonly used model for preclinical
neuropathy research.

1. Induction of Diabetes:
e Male Sprague-Dawley rats (8 weeks old) are fasted overnight.

¢ Asingle intraperitoneal injection of STZ (50-65 mg/kg) dissolved in citrate buffer (pH 4.5) is
administered.

o Control animals receive an injection of citrate buffer alone.

o Diabetes is confirmed 72 hours post-injection by measuring blood glucose levels. Rats with
glucose levels >250 mg/dL are considered diabetic and included in the study.

2. Treatment Groups:

o Diabetic rats are randomly assigned to one of three groups:
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o Vehicle control (e.g., 0.5% carboxymethylcellulose)
o AT-001 (low dose, e.g., 10 mg/kg/day)

o AT-001 (high dose, e.g., 30 mg/kg/day)

A non-diabetic control group receives the vehicle.
Treatment is administered daily via oral gavage for a period of 8-12 weeks.
. Efficacy Assessments:

Nerve Conduction Velocity (NCV): Measured at baseline and at the end of the treatment
period. The sciatic and/or caudal nerves are stimulated, and the latency and distance of the
resulting muscle action potentials are recorded to calculate NCV.

Thermal and Mechanical Sensory Testing:
o Hot Plate Test: To assess thermal hyperalgesia.
o Von Frey Filaments: To assess mechanical allodynia.

Intraepidermal Nerve Fiber Density (IENFD): At the end of the study, skin biopsies from the
hind paw are taken to quantify the density of nerve fibers in the epidermis, a key marker of
small fiber neuropathy.
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Preclinical Experimental Workflow for AT-001 in a Diabetic Neuropathy Model
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Caption: Preclinical Experimental Workflow.

Clinical Trial Protocol: A Representative Phase 3 Study

This protocol outlines the key elements of a Phase 3 clinical trial to evaluate the efficacy and
safety of AT-001 for the treatment of diabetic peripheral neuropathy, based on the design of the
ARISE-HF neuropathy sub-study.

1. Study Title: A Multicenter, Randomized, Double-Blind, Placebo-Controlled Study to Evaluate
the Efficacy and Safety of AT-001 in Patients with Diabetic Peripheral Neuropathy.
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. Study Population:
Inclusion Criteria:
o Adults (18-75 years) with a diagnosis of Type 1 or Type 2 diabetes.
o Diagnosis of diabetic peripheral neuropathy, confirmed by a neurologist.
o Abaseline mTCNS score indicating mild to moderate neuropathy (e.g., > 5 and < 20).
o Stable glycemic control for at least 3 months prior to screening.
Exclusion Criteria:
o Neuropathy from causes other than diabetes.
o Severe renal impairment.
o History of major cardiovascular events within the past 6 months.
. Study Design and Treatment:
A 12-month, randomized, double-blind, placebo-controlled, parallel-group study.
Participants are randomized in a 1:1:1 ratio to:
o AT-001 (1000 mg twice daily)
o AT-001 (1500 mg twice daily)
o Placebo
Visits are scheduled at baseline, and at months 3, 6, 9, and 12.
. Efficacy and Safety Assessments:
Primary Efficacy Endpoint: Change from baseline to month 12 in the mTCNS.

Secondary Efficacy Endpoints:
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[e]

Change from baseline in the NTSS-6.

o

Change from baseline in nerve conduction velocities.

[¢]

Change from baseline in quantitative sensory testing (QST).

o

Patient-reported outcomes on pain and quality of life.

o Safety Assessments:

o Monitoring of adverse events.

o Clinical laboratory tests (hematology, chemistry, urinalysis).

o Vital signs and physical examinations.
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Clinical Trial Workflow for AT-001 in Diabetic Neuropathy
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Caption: Clinical Trial Workflow.

Conclusion
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AT-001, as a selective aldose reductase inhibitor, represents a targeted therapeutic approach
for diabetic neuropathy by addressing a key mechanism in its pathogenesis. While the full data
from the neuropathy sub-study of the ARISE-HF trial are eagerly awaited, the available
information on its mechanism of action and safety profile provides a strong rationale for its
continued investigation. The protocols outlined here offer a framework for the preclinical and
clinical evaluation of AT-001 and similar compounds in the development pipeline for diabetic
neuropathy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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